Cas no 1824057-09-1 (4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride)

• Product Name: 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride
• CAS No: 1824057-09-1
• MDL: MFCD28125905
• CID: 4626954
• PubChem ID: 86262273
• Update Time: 2025-05-21

4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride

• MDL： MFCD28125905

Additional information on 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride

Introduction to 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride (CAS No. 1824057-09-1)

4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride, with the CAS number 1824057-09-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a triazole moiety attached to the piperidine ring via a methyl group. The hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various applications in drug discovery and development.

The triazole moiety is a well-known pharmacophore that imparts a range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of this functional group in 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride suggests potential therapeutic applications in the treatment of infectious diseases. Additionally, the piperidine scaffold is a common structural element in many clinically approved drugs, contributing to its favorable pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the synthetic routes and biological activities of 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride. One notable approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing the triazole ring. This "click" chemistry technique has been widely adopted due to its high yield, mild reaction conditions, and functional group tolerance. The synthesis of 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride using CuAAC has been reported in several peer-reviewed journals, highlighting its synthetic accessibility and versatility.

In terms of biological activity, 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride has shown promising results in various assays. For instance, it has demonstrated potent antifungal activity against several strains of Candida species, which are common causes of opportunistic infections in immunocompromised individuals. The compound's ability to inhibit fungal growth at low concentrations suggests its potential as a lead compound for the development of new antifungal agents.

Beyond antifungal properties, 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride has also been evaluated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings are particularly relevant given the growing need for new therapeutic options to manage chronic pain conditions.

The pharmacokinetic profile of 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride has also been investigated. Studies have demonstrated that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body after administration. Additionally, the compound has shown low toxicity in preliminary safety assessments, further supporting its potential as a drug candidate.

In the context of drug discovery and development, 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride represents an exciting opportunity for researchers to explore new therapeutic avenues. Its unique chemical structure combines the beneficial properties of both the triazole and piperidine moieties, making it a versatile platform for further optimization and lead identification.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. In the field of chemical biology, 4-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride can serve as a valuable tool for probing biological pathways and understanding disease mechanisms. Its ability to modulate specific protein targets or cellular processes can provide insights into novel therapeutic strategies.

In conclusion, 4-[(2H-1,2,3-triazol-2-y l)methyl]piperidine hydrochloride (CAS No. 1824057-09 -1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its synthetic accessibility through CuAAC reactions, combined with its favorable biological activities and pharmacokinetic properties, positions it as an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.